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An In-depth Technical Guide to 2-Bromo-5-chloro-3-nitropyridine

‘ Compound of Interest
Compound Name: 2-Bromo-5-chloro-3-nitropyridine
Cat. No.: B1267106

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-chloro-3-nitropyridine is a halogenated nitro-substituted pyridine derivative. Halogenated pyridines are a significant class of heterocyclit

Chemical Structure and Properties

The chemical structure of 2-Bromo-5-chloro-3-nitropyridine is characterized by a pyridine ring substituted with a bromine atom at the 2-position, a (

graph "Chemical Structure of 2-Bromo-5-chloro-3-nitropyridine" {
layout=neato;
node [shape=plaintext];
bgcolor="#FFFFFF";

Define nodes for the pyridine ring and substituents

N [label="N", pos="0,1.1!", fontcolor="#202124"];

Cl [label="C", pos="-0.95,0.55!", fontcolor="#202124"];
C2 [label="C", pos="-0.95,-0.55!", fontcolor="#202124"1;
C3 [label="C", pos="0,-1.1!", fontcolor="#202124"];

C4 [label="C", pos="0.95,-0.55!", fontcolor="#202124"1;
C5 [label="C", pos="0.95,0.55!", fontcolor="#202124"1];
Br [label="Br", pos="1.9,1.1!", fontcolor="#EA4335"];

Cl [label="-Cl", pos="-1.9,-1.1!", fontcolor="#34A853"1;
NO2 N [label="N", pos="-1.9,1.1!", fontcolor="#4285F4"];
01 [label="0", pos="-2.4,1.6!", fontcolor="#EA4335"];

02 [label="0", pos="-1.4,1.6!", fontcolor="#EA4335"];

Draw the bonds for the pyridine ring

N -- C1 [color="#202124"1;
Cl -- C2 [color="#202124"];
C2 -- C3 [color="#202124"];
C3 -- C4 [color="#202124"];
C4 -- C5 [color="#202124"];
C5 -- N [color="#202124"1;

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1267106?utm_src=pdf-body
https://www.benchchem.com/product/b1267106?utm_src=pdf-body
https://www.benchchem.com/product/b1267106?utm_src=pdf-body
https://www.benchchem.com/product/b1267106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Draw double bonds in the pyridine ring

edge [style=bold, color="#202124"];

N -- C5;
Cl -- C2;
C3 -- C4;

Draw bonds to the substituents

C5 -- Br [color="#202124"];

C2 -- Cl [color="#202124"1;

Cl -- NO2 N [color="#202124"];

NO2 N -- 01 [style=bold, color="#202124"];
NO2 N -- 02 [color="#202124"];

Figure 2. Drug discovery workflow utilizing 2-Bromo-5-chloro-3-nitropyridine.

Conclusion

2-Bromo-5-chloro-3-nitropyridine is a chemical intermediate with significant potential in organic synthesis, |
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

